Cas no 2171850-18-1 (4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid
• CAS No: 2171850-18-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5760619
• PubChem ID: 165569954
• Update Time: 2025-05-25

4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171850-18-1
• EN300-1580995
• 4-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}butanoic acid
• 4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid

• Inchi： 1S/C28H34N2O5/c31-26(30-17-20(18-30)9-8-15-27(32)33)14-2-1-7-16-29-28(34)35-19-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,20,25H,1-2,7-9,14-19H2,(H,29,34)(H,32,33)
• InChI Key： LJAVBLURCPMHSA-UHFFFAOYSA-N
• SMILES： O=C(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid

4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid: A Comprehensive Overview

The compound with CAS No 2171850-18-1, known as 4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and an azetidine ring. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical properties of the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems and as a precursor for bioactive molecules. Its unique structure allows for versatile functionalization, making it a valuable tool in medicinal chemistry. Researchers have explored its application in the development of targeted drug delivery systems, where the Fmoc group serves as a protective moiety that can be selectively removed under specific conditions.

The synthesis of 4-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid involves multi-step reactions, including peptide coupling and ring-forming reactions. The use of Fmoc chemistry ensures high yields and excellent control over the reaction pathway. This compound has been utilized in the construction of cyclic peptides and other complex molecules, showcasing its versatility in organic synthesis.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of certain enzymes and receptors. Studies have shown that its azetidine ring contributes to its ability to bind to target proteins with high affinity. The hexanoyl chain further enhances its pharmacokinetic properties, making it a promising candidate for drug development.

From an analytical standpoint, the characterization of this compound has been achieved through various techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational properties.

Looking ahead, the continued exploration of 4-{1-6-({(9H-fluoren-9-y